Cas no 941871-41-6 (N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 941871-41-6
• MF: C₂₁H₂₃ClFN₃O₃
• MW: 419.877027750015
• CID: 5458372
• Update Time: 2025-10-31

N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-N'-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]oxamide
• N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C21H23ClFN3O3/c22-18-4-2-1-3-16(18)13-24-20(27)21(28)25-14-19(26-9-11-29-12-10-26)15-5-7-17(23)8-6-15/h1-8,19H,9-14H2,(H,24,27)(H,25,28)
• InChI Key： AQWZYQBFHSSPPU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NCC(C1=CC=C(F)C=C1)N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide

Professional Introduction to N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941871-41-6)

N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 941871-41-6, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents.

The molecular framework of this compound consists of multiple functional groups, including a 2-chlorophenyl moiety, a 4-fluorophenyl substituent, and a morpholin-4-yl group. These structural elements contribute to its complex reactivity and biological activity, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and characterization of diamine derivatives due to their diverse pharmacological properties. The presence of two amine functionalities in the structure of N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide suggests that it may exhibit significant interactions with biological targets, potentially leading to the development of new drugs with improved efficacy and selectivity.

The 2-chlorophenyl group is known to enhance the lipophilicity of molecules, which can be crucial for their ability to cross biological membranes. This property makes the compound an attractive candidate for designing orally active drugs. Additionally, the 4-fluorophenyl substituent can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. The combination of these features may contribute to the compound's potential as a lead molecule in medicinal chemistry.

The morpholin-4-yl group is another important structural feature that adds complexity to the compound's behavior. Morpholine derivatives are well-known for their biological activity and have been widely used in the development of various therapeutic agents. The presence of this group in N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide suggests that it may exhibit pharmacological effects similar to those observed with other morpholine-containing compounds.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of precursor molecules, followed by sequential reactions that introduce the various functional groups present in the final structure. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve selective transformations and construct the desired molecular framework.

The pharmacological evaluation of N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide has been a focus of recent research efforts. Initial studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. These findings have prompted further investigation into its potential as a therapeutic agent.

In particular, research has highlighted the compound's interaction with enzymes such as kinases and phosphodiesterases, which are known to play critical roles in numerous diseases. The ability of N-(2-chlorophenyl strong>)methyl-N'-< strong >2-(4-fluorophenyl) strong >)-< strong >2-(morpholin-4-yl)ethylethanediamide strong >to modulate these enzymes could lead to the development of new drugs that target these disease pathways effectively.

Furthermore, computational studies have been conducted to explore the binding mode of this compound with its target proteins. These studies have provided valuable insights into how the various functional groups contribute to its binding affinity and specificity. Such information is crucial for designing analogs with improved pharmacological properties.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on initial pharmacological results. In the case of N-(< strong >2-chlorophenyl strong >)methyl-N'-< strong >2-(4-fluorophenyl) strong >)-< strong >2-(morpholin-4-yl)ethylethanediamide strong >, ongoing research aims to fine-tune its chemical structure to enhance its potency, selectivity, and pharmacokinetic properties. This includes exploring different substituents and functional groups that may improve its overall therapeutic profile.

The potential applications of this compound extend beyond traditional small-molecule drug development. It has also shown promise as a tool compound for biochemical research, helping scientists understand complex biological mechanisms at the molecular level. Such applications highlight the importance of investing in fundamental research that can lead to breakthroughs in drug discovery and related fields.

In conclusion, N-(< strong >2-chlorophenyl strong >)methyl-N'-< strong >2-(4-fluorophenyl) strong >)-< strong >2-(morpholin-4-yl)ethylethanediamide strong >CAS No. 941871-41-6 warrants further investigation due to its unique chemical structure and promising pharmacological properties. Ongoing research efforts aim to unlock its full potential as a therapeutic agent and as a tool for advancing our understanding of biological systems.